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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the techniques used for the
identification of the mineral microcline in petrographic thin sections. Accurate mineral
identification is a fundamental aspect of geological and materials science research.

Introduction to Microcline

Microcline is a potassium-rich alkali feldspar mineral with the chemical formula KAISizOs.[1] It is
a common rock-forming mineral found in granites, pegmatites, and various metamorphic rocks.
[1][2] Microcline is the low-temperature polymorph of K-feldspar and is distinguished from its
higher-temperature counterparts, orthoclase and sanidine, by its triclinic crystal system.[1][3]
This structural difference gives rise to its most characteristic diagnostic feature: tartan twinning.

[415](6]

Optical Properties of Microcline in Thin Section

The identification of microcline in a thin section is primarily based on its unique optical
properties as observed under a polarizing microscope.
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Key Diagnhostic Features

Tartan Twinning (Gridiron Twinning): The most unmistakable feature of microcline is its
cross-hatched or "tartan” twinning pattern.[3][4][5][6] This pattern results from the
combination of two polysynthetic twin laws: the Albite law and the Pericline law, which
intersect at nearly right angles.[7] The twin lamellae are often spindle-shaped and can cause
a wavy or uneven extinction.[4] In some cases, a high magnification may be necessary to
resolve the fine twinning.[4]

Color and Pleochroism: In thin section, microcline is colorless and does not exhibit
pleochroism.[3][4] It may, however, appear cloudy or grayish due to incipient alteration to
minerals like sericite or clay.[1][3][4]

Relief and Cleavage: Microcline has a low negative relief.[4] It possesses two main cleavage
directions, {001} which is perfect and {010} which is good, intersecting at approximately 90.6
degrees.[1] However, these cleavages can be difficult to observe in thin section due to the
low relief.[1][4]

Birefringence and Interference Colors: Microcline has a low birefringence, typically showing
first-order gray to white interference colors in a standard 30 pm thin section.[3][4] The
maximum birefringence is in the range of 0.007 to 0.008.[7]

Extinction Angle: The extinction angle of microcline on the (001) face is approximately 15-
20°, and 5° to the {001} cleavage traces.[4]

Optic Sign and 2V Angle: Microcline is biaxial negative.[4] The optic axial angle (2V) is
variable, typically ranging from 66° to 103°.[4]

Distinguishing Microcline from Other Feldspars

e Microcline vs. Orthoclase: Orthoclase, the monoclinic polymorph of K-feldspar, lacks the

characteristic tartan twinning of microcline.[3][7] Orthoclase may exhibit simple Carlsbad
twinning.[3][8]

e Microcline vs. Plagioclase: While some plagioclase may show two sets of twins, the twin

lamellae in plagioclase are typically more sharply defined, parallel-sided, and do not show
the characteristic "pinch and swell" of microcline's tartan twins.[1][3]
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e Microcline vs. Sanidine: Sanidine is the high-temperature K-feldspar polymorph and is
typically found in volcanic rocks.[3] It is optically monoclinic and lacks tartan twinning.[3]

Quantitative Data Summary

The following table summarizes the key quantitative optical properties of microcline for easy

comparison.
Property Value Notes
Crystal System Triclinic [1][4]

, , na =1.514 - 1.529n3 = 1.518
Refractive Indices [1]
—1.533ny =1.521 — 1.539

Birefringence (3) 0.005 - 0.008 [7]
Maximum Interference Color First-order white [3]
Optic Sign Biaxial (-) [4]
2V Angle 66° - 103° (measured) [4]
Extinction Angle on (001) 15° - 20° [4]

~90.6° between {001} and

Cleavage Angle
g g {010}

Experimental Protocols
Protocol for Petrographic Analysis of Microcline in Thin
Section

This protocol outlines the standard procedure for identifying microcline using a polarizing
microscope.

Materials:
o Petrographic thin section of a rock sample

» Polarizing microscope equipped with a rotating stage, polarizer, and analyzer
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Procedure:

e Initial Observation (Plane Polarized Light - PPL):

o Place the thin section on the microscope stage.

[¢]

Using a low-power objective, observe the mineral grains in PPL.

[e]

Note the color (should be colorless for microcline), relief (low negative), and habit
(anhedral to euhedral grains).[4]

[e]

Look for any signs of alteration, which may appear as cloudiness within the grain.[3][4]

o

Attempt to identify cleavage planes, though they may be indistinct.[4]

e Crossed Polars Analysis (XPL):

[¢]

Insert the analyzer to view the thin section under crossed polars.

[e]

Observe the interference colors. Microcline will exhibit first-order gray to white colors.[3][4]

o

Rotate the stage and look for the characteristic tartan or gridiron twinning pattern. This is
the most definitive feature of microcline.[3][4][5] The twin lamellae may be fine and require
higher magnification to resolve.[4]

[e]

Observe the extinction. Due to the twinning, extinction may appear wavy or patchy.[4]
e Conoscopic Observation (Optional):

o If the grain is large enough and suitably oriented, use a high-power objective and the
Bertrand lens to observe the interference figure.

o A biaxial negative figure with a moderate to large 2V angle can confirm the identification.

[4]

Protocol for Staining Microcline in Thin Section

Staining techniques can be employed to definitively distinguish potassium feldspars (like
microcline) from plagioclase feldspars and quartz.[9] The most common method utilizes sodium
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cobaltinitrite, which stains potassium-bearing feldspars yellow.[10]

Materials:

Uncovered, polished thin section

Hydrofluoric acid (HF) vapor

Sodium cobaltinitrite solution

Fume hood

Personal Protective Equipment (PPE): acid-resistant gloves, safety goggles, lab coat
Procedure:

WARNING: Hydrofluoric acid is extremely corrosive and toxic. This procedure must be carried
out in a properly functioning fume hood with appropriate PPE.

» Etching with HF Vapor:

o Place a small amount of hydrofluoric acid in a lead or plastic container within the fume
hood.

o Place the uncovered thin section, polished side down, over the container, allowing the
fumes to etch the surface. The etching time will vary depending on the freshness of the
rock and the concentration of the acid (typically a few minutes).

e Staining:

o Remove the thin section and immerse it in a saturated solution of sodium cobaltinitrite for
a few minutes.

o Potassium-bearing minerals, including microcline, will react to form a yellow precipitate on
their surfaces.

e Washing and Mounting:
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o Gently rinse the thin section with water to remove excess staining solution.
o Allow the thin section to dry completely.

o A cover slip can then be mounted using a suitable medium.

Visualization of the Identification Workflow

The following diagram illustrates the logical workflow for the identification of microcline in a thin
section.
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Caption: Workflow for the petrographic identification of microcline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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